Cas no 1020174-06-4 (Ethyl 4-chloro-2-iodobenzoate)

Ethyl 4-chloro-2-iodobenzoate is a halogenated benzoate ester commonly utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features—the chloro and iodo substituents on the aromatic ring—enhance its reactivity in cross-coupling reactions, such as Suzuki or Ullmann couplings, facilitating the construction of complex molecular frameworks. The ethyl ester group provides solubility in common organic solvents, improving handling and reaction conditions. This compound is valued for its versatility in introducing functionalized benzoate moieties into target molecules, making it a useful building block in medicinal chemistry and material science research. Proper storage under inert conditions ensures stability.
Ethyl 4-chloro-2-iodobenzoate structure
Ethyl 4-chloro-2-iodobenzoate structure
Product Name:Ethyl 4-chloro-2-iodobenzoate
CAS No:1020174-06-4
MF:C9H8ClIO2
MW:310.516094207764
MDL:MFCD12024994
CID:2108953
PubChem ID:66563643
Update Time:2025-06-07

Ethyl 4-chloro-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-chloro-2-iodobenzoate
    • 4-Chloro-2-iodo-benzoic acid ethyl ester
    • Benzoic acid, 4-chloro-2-iodo-, ethyl ester
    • AS02905
    • AB0067877
    • AS-44820
    • MFCD12024994
    • SCHEMBL2032836
    • Ethyl4-chloro-2-iodobenzoate
    • AKOS027253281
    • DA-33894
    • 1020174-06-4
    • AB7165
    • Ethyl 4-chloro-2-iodobenzoate
    • MDL： MFCD12024994
    • Inchi： 1S/C9H8ClIO2/c1-2-13-9(12)7-4-3-6(10)5-8(7)11/h3-5H,2H2,1H3
    • InChI Key： ATVMURDBWDYSMX-UHFFFAOYSA-N
    • SMILES： IC1C=C(C=CC=1C(=O)OCC)Cl

Computed Properties

  • Exact Mass: 309.92575g/mol
  • Monoisotopic Mass: 309.92575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.4

Ethyl 4-chloro-2-iodobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E938313-50mg
Ethyl 4-Chloro-2-iodobenzoate
 1020174-06-4
50mg
 $ 50.00 2022-06-05
TRC
E938313-100mg
Ethyl 4-Chloro-2-iodobenzoate
 1020174-06-4
100mg
 $ 95.00 2022-06-05
TRC
E938313-500mg
Ethyl 4-Chloro-2-iodobenzoate
 1020174-06-4
500mg
 $ 320.00 2022-06-05
abcr
AB450951-250 mg
Ethyl 4-chloro-2-iodobenzoate, 95%; .
 1020174-06-4 95%
250MG
 €80.40 2022-06-02
abcr
AB450951-1 g
Ethyl 4-chloro-2-iodobenzoate, 95%; .
 1020174-06-4 95%
1g
 €109.60 2022-06-02
abcr
AB450951-5 g
Ethyl 4-chloro-2-iodobenzoate, 95%; .
 1020174-06-4 95%
5g
 €232.30 2022-06-02
eNovation Chemicals LLC
D711350-50g
ethyl 4-chloro-2-iodobenzoate
 1020174-06-4 97%
50g
 $995 2024-08-03
abcr
AB450951-250mg
Ethyl 4-chloro-2-iodobenzoate, 95%; .
 1020174-06-4 95%
250mg
 €78.90 2024-04-21
abcr
AB450951-1g
Ethyl 4-chloro-2-iodobenzoate, 95%; .
 1020174-06-4 95%
1g
 €101.30 2024-04-21
abcr
AB450951-5g
Ethyl 4-chloro-2-iodobenzoate, 95%; .
 1020174-06-4 95%
5g
 €137.00 2024-04-21

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